Cas no 1041187-47-6 (1-{3,4,5-tris(2-hydroxypropoxy)-6-{4,5,6-tris(2-hydroxypropoxy)-2-(2-hydroxypropoxy)methyloxan-3-yloxy}oxan-2-ylmethoxy}propan-2-ol)

• Product Name: 1-{3,4,5-tris(2-hydroxypropoxy)-6-{4,5,6-tris(2-hydroxypropoxy)-2-(2-hydroxypropoxy)methyloxan-3-yloxy}oxan-2-ylmethoxy}propan-2-ol
• CAS No: 1041187-47-6
• MF: C₃₆H₇₀O₁₉
• MW: 806.929614543915
• CID: 5970940
• PubChem ID: 4327536
• Update Time: 2024-01-16

1-{3,4,5-tris(2-hydroxypropoxy)-6-{4,5,6-tris(2-hydroxypropoxy)-2-(2-hydroxypropoxy)methyloxan-3-yloxy}oxan-2-ylmethoxy}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{3,4,5-tris(2-hydroxypropoxy)-6-{4,5,6-tris(2-hydroxypropoxy)-2-(2-hydroxypropoxy)methyloxan-3-yloxy}oxan-2-ylmethoxy}propan-2-ol
• 2-Hydroxyethyl cellulose ether
• 1-{[3,4,5-tris(2-hydroxypropoxy)-6-{[4,5,6-tris(2-hydroxypropoxy)-2-[(2-hydroxypropoxy)methyl]oxan-3-yl]oxy}oxan-2-yl]methoxy}propan-2-ol
• 1041187-47-6
• EN300-28265989
• HYDROXYETHYLCELLULOSE
• Cellulose hydroxyethylate
• DB11602
• Cellulose hydroxyethyl ether

• Inchi： 1S/C36H70O19/c1-19(37)9-45-17-27-29(47-11-21(3)39)31(48-12-22(4)40)34(51-15-25(7)43)36(54-27)55-30-28(18-46-10-20(2)38)53-35(52-16-26(8)44)33(50-14-24(6)42)32(30)49-13-23(5)41/h19-44H,9-18H2,1-8H3
• InChI Key： DFJVHKAPIXJTSC-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(COCC(C)O)O1)OCC(C)O)OCC(C)O)OCC(C)O)C1C(COCC(C)O)OC(C(C1OCC(C)O)OCC(C)O)OCC(C)O

Computed Properties

• Exact Mass: 806.45113000g/mol
• Monoisotopic Mass: 806.45113000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 55
• Rotatable Bond Count: 28
• Complexity: 986
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 263Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds